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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the historical applications of cacodylate
compounds in various scientific disciplines. From their pivotal role in the genesis of
organometallic chemistry to their use as herbicides and their consideration as chemical warfare
agents, this document details the scientific journey of these arsenic-containing compounds.
The information is presented with a focus on quantitative data, experimental methodologies,
and visual representations of key processes and relationships.

The Dawn of Organometallic Chemistry: Cadet's
Fuming Liquid

The history of cacodylate compounds begins in 1760 with the French chemist Louis Claude
Cadet de Gassicourt.[1][2][3][4] While investigating cobalt-containing sympathetic inks, he
heated potassium acetate with arsenic trioxide, producing a red-brown, oily liquid.[1][2] This
substance, which became known as "Cadet's fuming liquid,"” was the first organometallic
compound ever synthesized, marking a pivotal moment in the history of chemistry.[1][4][5][6]

The liquid was notable for its extremely unpleasant, garlic-like odor and its property of fuming
and spontaneously igniting in air.[1][2][7] Around 1840, Robert Bunsen conducted extensive
research to characterize the components of this liquid and its derivatives, which was
instrumental in the development of radical theory.[1] Jons Jacob Berzelius suggested the name
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"kakodyl" (later cacodyl) from the Greek words kakodes (evil-smelling) and hyle (matter) for the
dimethylarsinyl radical, (CHs)2As.[7][8]

Composition of Cadet's Fuming Liquid

Cadet's fuming liquid is primarily a mixture of cacodyl (also known as dicacodyl or
tetramethyldiarsine) and cacodyl oxide.

. Molar Mass ( g/mol .
Compound Chemical Formula Key Properties

Poisonous, oily liquid
with an extremely
unpleasant odor;
Cacody! (Dicacodyl) ((CHs)2As)2 209.98 undergoes
spontaneous

combustion in dry air.

[7]

A key component of

Cacodyl Oxide ((CHs)2As)20 225.98 o
Cadet's fuming liquid.

Experimental Protocol: Synthesis of Cadet's Fuming
Liquid
The original synthesis by Cadet and the subsequent larger-scale preparations by Bunsen,

while historically significant, were fraught with danger due to the toxicity and pyrophoric nature
of the products.[5][8]

Bunsen's Large-Scale Preparation (c. 1840):

e Reactants: A 1:1 by weight mixture of arsenic trioxide (As203) and potassium acetate
(CHsCOOK).[8]

o Apparatus: A glass retort heated in a sand bath.[8]

e Procedure:
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o One kilogram of the arsenic trioxide and potassium acetate mixture was placed in the
glass retort.[8]

o The retort was heated very slowly to red heat in a sand bath.[3]

o The distillate, consisting of two liquid layers and a solid phase, was collected in a receiver.

[8]

* Yield: Approximately 150 g of the red-brown liquid was obtained.[8]

The overall chemical reaction for the formation of cacodyl oxide is: 4 CHsCOOK + As203 -
((CH3)2As)20 + 2 K2COs + 2 CO2[1][7]

A subsequent reduction of the cacodyl oxide yields cacodyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Historical Applications of
Cacodylate Compounds in Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216655#historical-applications-of-cacodylate-
compounds-in-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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